![molecular formula C19H27ClN4 B5316617 1-(3-chlorobenzyl)-4-[(3-methyl-1-propyl-1H-pyrazol-4-yl)methyl]piperazine](/img/structure/B5316617.png)
1-(3-chlorobenzyl)-4-[(3-methyl-1-propyl-1H-pyrazol-4-yl)methyl]piperazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(3-chlorobenzyl)-4-[(3-methyl-1-propyl-1H-pyrazol-4-yl)methyl]piperazine, also known as CPP, is a chemical compound that has been extensively studied for its potential therapeutic benefits. CPP is a piperazine derivative that has been shown to have a variety of biochemical and physiological effects, making it an interesting compound for scientific research.
Mechanism of Action
1-(3-chlorobenzyl)-4-[(3-methyl-1-propyl-1H-pyrazol-4-yl)methyl]piperazine is believed to act on the central nervous system by binding to certain receptors, including the serotonin receptor and the dopamine receptor. This binding activity is thought to be responsible for the compound's effects on mood, pain perception, and addiction.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects, including the modulation of neurotransmitter release, the regulation of ion channels, and the inhibition of certain enzymes. These effects are thought to be responsible for the compound's potential therapeutic benefits.
Advantages and Limitations for Lab Experiments
1-(3-chlorobenzyl)-4-[(3-methyl-1-propyl-1H-pyrazol-4-yl)methyl]piperazine has several advantages for use in lab experiments, including its high potency and selectivity for certain receptors. However, its complex mechanism of action and potential for off-target effects can make it difficult to interpret experimental results.
Future Directions
There are several potential future directions for research on 1-(3-chlorobenzyl)-4-[(3-methyl-1-propyl-1H-pyrazol-4-yl)methyl]piperazine, including:
1. Further exploration of its potential therapeutic benefits in areas such as anxiety and depression, pain management, and addiction treatment.
2. Investigation of its potential use as a diagnostic tool for certain medical conditions.
3. Development of new synthesis methods to improve yield and purity.
4. Study of its pharmacokinetics and pharmacodynamics to better understand its mechanism of action.
5. Investigation of its potential for use in combination with other drugs to enhance therapeutic effects.
Synthesis Methods
1-(3-chlorobenzyl)-4-[(3-methyl-1-propyl-1H-pyrazol-4-yl)methyl]piperazine can be synthesized using a variety of methods, including the reaction of 1-(3-chlorobenzyl)piperazine with 3-methyl-1-propyl-1H-pyrazole-4-carbaldehyde in the presence of a reducing agent. This method has been demonstrated to be effective in producing high yields of this compound.
Scientific Research Applications
1-(3-chlorobenzyl)-4-[(3-methyl-1-propyl-1H-pyrazol-4-yl)methyl]piperazine has been studied for its potential therapeutic benefits in a variety of areas, including anxiety and depression, pain management, and addiction treatment. It has also been studied for its potential use as a diagnostic tool for certain medical conditions.
Properties
IUPAC Name |
1-[(3-chlorophenyl)methyl]-4-[(3-methyl-1-propylpyrazol-4-yl)methyl]piperazine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H27ClN4/c1-3-7-24-15-18(16(2)21-24)14-23-10-8-22(9-11-23)13-17-5-4-6-19(20)12-17/h4-6,12,15H,3,7-11,13-14H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AAHMKYQZVKFEAH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCN1C=C(C(=N1)C)CN2CCN(CC2)CC3=CC(=CC=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H27ClN4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
346.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.